Cas no 794475-54-0 (Butanoic acid,2-[(2-ethyl-1-oxohexyl)amino]-)

• Product Name: Butanoic acid,2-[(2-ethyl-1-oxohexyl)amino]-
• CAS No: 794475-54-0
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 556376
• Update Time: 2024-01-30

Butanoic acid,2-[(2-ethyl-1-oxohexyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-[(2-ethyl-1-oxohexyl)amino]-
• Butanoic acid, 2-[(2-ethyl-1-oxohexyl)amino]-
• 2-(2-ethylhexanoylamino)butanoic acid

• Inchi： 1S/C12H23NO3/c1-4-7-8-9(5-2)11(14)13-10(6-3)12(15)16/h9-10H,4-8H2,1-3H3,(H,13,14)(H,15,16)
• InChI Key： OMNPUMUZIQIZSZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NC(=O)C(CC)CCCC)CC

Computed Properties

• Exact Mass: 229.168
• Monoisotopic Mass: 229.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• Density: 1.006±0.06 g/cm3(Predicted)
• Boiling Point: 411.3±28.0 °C(Predicted)
• pka: 3.70±0.10(Predicted)